Cas no 496-86-6 (Octadecanoic acid, 9,10,18-trihydroxy-)

Octadecanoic acid, 9,10,18-trihydroxy- structure
496-86-6 structure
Product Name:Octadecanoic acid, 9,10,18-trihydroxy-
CAS No:496-86-6
MF:C18H36O5
MW:332.47544670105
CID:1525540
PubChem ID:5282938
Update Time:2025-04-21

Octadecanoic acid, 9,10,18-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 9,10,18-trihydroxy-
    • 9,10,18-trihydroxyoctadecanoic acid
    • AKOS040737422
    • CHEBI:133325
    • 9,10,18-trihydroxystearate
    • 9,10,18-trihydroxystearic acid
    • OISFHODBOQNZAG-UHFFFAOYSA-N
    • SCHEMBL1134705
    • 9,10,18-trihydroxy-octadecanoic acid
    • Q53679584
    • Phloionolic acid
    • 9E7QH7XW34
    • 496-86-6
    • Aleutiric acid
    • LMFA02000147
    • C19621
    • UNII-9E7QH7XW34
    • Compound NP-023781
    • DTXSID60415257
    • 9,10,18-Trihydroxy-stearic acid
    • Inchi: 1S/C18H36O5/c19-15-11-7-2-1-4-8-12-16(20)17(21)13-9-5-3-6-10-14-18(22)23/h16-17,19-21H,1-15H2,(H,22,23)
    • InChI Key: OISFHODBOQNZAG-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCO)C(CCCCCCCC(=O)O)O

Computed Properties

  • Exact Mass: 332.25638
  • Monoisotopic Mass: 332.256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98A^2
  • XLogP3: 3.6

Experimental Properties

  • PSA: 97.99
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